Cas no 916518-57-5 (5-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)-1-methylindole)

• Product Name: 5-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)-1-methylindole
• CAS No: 916518-57-5
• MF: C₁₄H₁₈BNO₂
• MW: 243.109223842621
• CID: 2621355
• PubChem ID: 23005376
• Update Time: 2025-04-21

5-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)-1-methylindole Chemical and Physical Properties

Names and Identifiers

• 5-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)-1-methyl-1H-indole
• 5-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)-1-methyl-1H-indole, 5,5-Dimethyl-2-(1-methyl-1H-indol-5-yl)-1,3,2-dioxaborinane
• 916518-57-5
• AKOS004113744
• 1-Methyl-1H-indole-5-boronic acid 2,2-dimethyl propane diol-1,3-cyclic ester
• 5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-1-methylindole
• 5-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)-1-methylindole

• Inchi： 1S/C14H18BNO2/c1-14(2)9-17-15(18-10-14)12-4-5-13-11(8-12)6-7-16(13)3/h4-8H,9-10H2,1-3H3
• InChI Key： TWCRHUZTWUNJMB-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC3=C(C=CN3C)C=2)OCC(C)(C)C1

Computed Properties

• Exact Mass: 243.1430590Da
• Monoisotopic Mass: 243.1430590Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.4Ų